Quinolinium, 6,6'-[(6-amino-1,3,5-triazine-2,4-diyl)diimino]bis[1-methyl-

• CAS No.: 444575-70-6
• Molecular Formula: C23H22N8+2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-N,4-N-bis(1-methylquinolin-1-ium-6-yl)-1,3,5-triazine-2,4,6-triamine
• InChI: InChI=1S/C23H22N8/c1-30-11-3-5-15-13-17(7-9-19(15)30)25-22-27-21(24)28-23(29-22)26-18-8-10-20-16(14-18)6-4-12-31(20)2/h3-14H,1-2H3,(H4,24,25,26,27,28,29)/q+2
• InChI Key: ULWQHGARHKFHHF-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1=CC=CC2=C1C=CC(=C2)NC3=NC(=NC(=N3)N)NC4=CC5=C(C=C4)[N+](=CC=C5)C

Description

Quinolinium, 6,6’-[(6-amino-1,3,5-triazine-2,4-diyl)diimino]bis[1-methyl-] is a complex organic compound with a molecular formula of C23H22N8 This compound features a quinolinium core linked to a triazine ring through diimino linkages

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Quinolinium, 6,6’-[(6-amino-1,3,5-triazine-2,4-diyl)diimino]bis[1-methyl-] typically involves the reaction of quinolinium salts with triazine derivatives. One common method includes the use of 6-amino-1,3,5-triazine-2,4-diyl as a starting material, which undergoes a series of nucleophilic substitution reactions to form the desired compound .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve large-scale synthesis using similar reaction conditions as those used in laboratory settings. The process would include careful control of reaction parameters such as temperature, pressure, and the use of catalysts to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Quinolinium, 6,6’-[(6-amino-1,3,5-triazine-2,4-diyl)diimino]bis[1-methyl-] undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form quinolinium derivatives.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: Nucleophilic substitution reactions are common, where the triazine ring can be substituted with various nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols. Reaction conditions typically involve controlled temperatures and the use of solvents like chloroform or ethanol .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinolinium oxides, while nucleophilic substitution can produce a variety of substituted triazine derivatives .

Scientific Research Applications

Quinolinium, 6,6’-[(6-amino-1,3,5-triazine-2,4-diyl)diimino]bis[1-methyl-] has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Medicine: Research is ongoing into its potential use as a therapeutic agent due to its unique chemical properties.

Industry: It may be used in the development of new materials with specific chemical and physical properties.

Mechanism of Action

The mechanism of action of Quinolinium, 6,6’-[(6-amino-1,3,5-triazine-2,4-diyl)diimino]bis[1-methyl-] involves its interaction with molecular targets such as enzymes and receptors. The triazine ring can form hydrogen bonds and other interactions with biological molecules, influencing their activity and function. This compound can also participate in redox reactions, affecting cellular processes .

Comparison with Similar Compounds

Similar Compounds

3-Amino-5,6-dimethyl-1,2,4-triazine: Similar in structure but lacks the quinolinium core.

Ethylhexyl triazone: Contains a triazine ring but has different substituents and applications.